Afabicin

• CAS No.: 1518800-35-5
• Product Name: Afabicin
• Molecular Formula: C23H24N3O7P
• Molecular Weight: 485.4328
• IUPAC Name: (E)-(6-(3-(methyl((3-methylbenzofuran-2-yl)methyl)amino)-3-oxoprop-1-en-1-yl)-2-oxo-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C23H24N3O7P/c1-15-18-5-3-4-6-19(18)33-20(15)13-25(2)21(27)9-7-16-11-17-8-10-22(28)26(23(17)24-12-16)14-32-34(29,30)31/h3-7,9,11-12H,8,10,13-14H2,1-2H3,(H2,29,30,31)/b9-7+
• Standard InChIKey: HFYMDQMXVPJNTH-VQHVLOKHSA-N
• SMILES: O=P(O)(OCN1C(CCC2=CC(/C=C/C(N(C)CC(O3)=C(C)C4=C3C=CC=C4)=O)=CN=C12)=O)O
• Appearance: Solid powder
• Description: Afabicin is an antibiotic agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Afabicin
• Reference: 1: Menetrey A, Janin A, Pullman J, Overcash JS, Haouala A, Leylavergne F, Turbe L, Wittke F, Nicolas-Métral V. Bone and Joint Tissue Penetration of the Staphylococcus-Selective Antibiotic Afabicin in Patients Undergoing Elective Hip Replacement Surgery. Antimicrob Agents Chemother. 2019 Feb 26;63(3). pii: e01669-18. doi: 10.1128/AAC.01669-18. Print 2019 Mar. PubMed PMID: 30559136; PubMed Central PMCID: PMC6395911.
• Last Modified: Aug 20 2021